Cas no 2680714-17-2 (benzyl N-[(2-aminoethyl)(methyl)oxo-lambda6-sulfanylidene]carbamate)

• Product Name: benzyl N-[(2-aminoethyl)(methyl)oxo-lambda6-sulfanylidene]carbamate
• CAS No: 2680714-17-2
• MF: C₁₁H₁₆N₂O₃S
• MW: 256.321341514587
• CID: 6108783
• PubChem ID: 165913510
• Update Time: 2023-12-13

benzyl N-[(2-aminoethyl)(methyl)oxo-lambda6-sulfanylidene]carbamate Chemical and Physical Properties

Names and Identifiers

• 2680714-17-2
• EN300-7257026
• benzyl N-[(2-aminoethyl)(methyl)oxo-lambda6-sulfanylidene]carbamate

• Inchi： 1S/C11H16N2O3S/c1-17(15,8-7-12)13-11(14)16-9-10-5-3-2-4-6-10/h2-6H,7-9,12H2,1H3
• InChI Key： VDUZVFAWPORZSP-UHFFFAOYSA-N
• SMILES： S(C)(CCN)(=NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 256.08816355g/mol
• Monoisotopic Mass: 256.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 90.1Ų